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Compound of Interest

Compound Name: Dimethyl methoxymalonate

Cat. No.: B1293964

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl methoxymalonate (DMMA) is a versatile diester derivative of malonic acid with the
chemical formula C6H1005.[1][2] It serves as a valuable reagent and building block in organic
synthesis, particularly in the construction of complex molecular architectures. Its utility spans
from being a precursor to key synthetic intermediates to its direct application in carbon-carbon
bond-forming reactions. This guide provides a comprehensive overview of its chemical and
physical properties, synthesis, reactivity, and applications, with a focus on its relevance to
pharmaceutical research and development.

Physicochemical and Spectroscopic Data

The fundamental properties of dimethyl methoxymalonate are summarized below. These
parameters are crucial for its handling, reaction setup, and purification.

Physicochemical Properties

A compilation of the key physical and chemical properties of dimethyl methoxymalonate is
presented in Table 1.
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Property Value Reference(s)
CAS Number 5018-30-4 [2]
Molecular Formula C6H1005 [1][2]
Molecular Weight 162.14 g/mol [11[2]
Appearance C.:Ieér, colorless to pale yellow 1]
liquid

Melting Point 11-12 °C [3]
Boiling Point 110 °C at 16 mmHg [3]
Density 1.18 g/cm3 [3]
Refractive Index 1.42 [3]
Flash Point 107 °C [3]
Solubility Soluble in alcohol and ether; e

very slightly soluble in water.

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of dimethyl

methoxymalonate.

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-methoxymalonate
https://www.smolecule.com/products/s704088
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-methoxymalonate
https://www.smolecule.com/products/s704088
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-methoxymalonate
https://www.smolecule.com/products/s704088
https://www.chemicalbook.com/article/the-production-method-of-dimethyl-malonate.htm
https://www.chemicalbook.com/article/the-production-method-of-dimethyl-malonate.htm
https://www.chemicalbook.com/article/the-production-method-of-dimethyl-malonate.htm
https://www.chemicalbook.com/article/the-production-method-of-dimethyl-malonate.htm
https://www.chemicalbook.com/article/the-production-method-of-dimethyl-malonate.htm
https://en.wikipedia.org/wiki/Dimethyl_malonate
https://www.sfdchem.com/ether/dimethyl-malonate.html
https://www.benchchem.com/product/b1293964?utm_src=pdf-body
https://www.benchchem.com/product/b1293964?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectrum Type Key Features/Signals Reference(s)

Spectra available, detailed
1H NMR peak assignments require [6]

specific solvent information.

Spectra available, detailed
13C NMR peak assignments require [6]

specific solvent information.

NIST Mass Spectrometry Data
Mass Spectrometry (MS) ] ] [2]
available for review.

FTIR spectra available,
Infrared (IR) Spectroscopy showing characteristic ester [2]

carbonyl stretches.

Synthesis and Reaction Pathways

Dimethyl methoxymalonate is primarily synthesized from its parent compound, dimethyl
malonate. Its reactivity is centered around the methoxy and ester functionalities, making it a
versatile synthon.

Synthesis of Dimethyl Methoxymalonate

The most common route for the synthesis of dimethyl methoxymalonate involves the
methoxylation of dimethyl malonate. While several methods exist, a representative multi-step
synthesis is outlined below.[7]

Step 2: Photolysis/Hydrolysis

Step 1: Diazotization Intermediate Final Product

Starting Material

Dimethyl Malonate SaCt0 Aceto ~ Dimethyl Diazomalonate O, followed b Dime
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Caption: General workflow for a multi-step synthesis of Dimethyl Methoxymalonate.

This protocol is based on a known transformation pathway and serves as an illustrative
example.[7]

o Step 1: Formation of Dimethyl Diazomalonate. In a round-bottom flask, dissolve dimethyl
malonate in acetonitrile. Cool the solution in an ice bath. Add triethylamine (Et3N) followed
by the dropwise addition of tosyl azide (TsN3). Allow the reaction to stir at room temperature
until completion (monitored by TLC). The resulting dimethyl diazomalonate can be isolated
after workup.

o Step 2: Conversion to Dimethyl Methoxymalonate. In a suitable photochemical reactor,
dissolve the dimethyl diazomalonate in a mixture of tetrahydrofuran (THF) and water.
Irradiate the solution with a suitable light source. This step generates a carbene
intermediate. The reaction is then quenched with methanol, which traps the carbene to form
the desired dimethyl methoxymalonate. The final product is purified using techniques such
as distillation or column chromatography.

Key Reactions and Applications in Synthesis

Dimethyl methoxymalonate is a versatile reagent in organic synthesis, primarily used as a
precursor to other valuable compounds and in C-C bond-forming reactions.[1]

Dimethyl methoxymalonate can be readily converted to dimethyl malonate, which is a
cornerstone reagent in malonic ester synthesis for the preparation of a wide array of
compounds, including fatty acids and various pharmaceutical agents.[1][4]

The active methylene group in dimethyl methoxymalonate allows it to act as a nucleophile in
Michael addition reactions, a key method for forming carbon-carbon bonds.[1]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1293964?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/dimethyl-methoxymalonate.htm
https://www.benchchem.com/product/b1293964?utm_src=pdf-body
https://www.benchchem.com/product/b1293964?utm_src=pdf-body
https://www.benchchem.com/product/b1293964?utm_src=pdf-body
https://www.smolecule.com/products/s704088
https://www.benchchem.com/product/b1293964?utm_src=pdf-body
https://www.smolecule.com/products/s704088
https://en.wikipedia.org/wiki/Dimethyl_malonate
https://www.benchchem.com/product/b1293964?utm_src=pdf-body
https://www.smolecule.com/products/s704088
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Dimethyl

Methoxymalonate Deprotonation
Enolate Intermediate

Nucleophilic Attack
Base (e.g,, NaOMe) Michael Adduct

Michael Acceptor
(a,B-unsaturated carbonyl)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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